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For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 19 (DR19), a member of the azo dye family, is a synthetic organic compound
with the molecular formula C16H1sN4O4 and a molecular weight of 330.34 g/mol . It is
characterized by the presence of an azo group (-N=N-) which forms a conjugated system
responsible for its color and photophysical properties.[1] This technical guide provides a
comprehensive overview of the core photophysical characteristics of Disperse Red 19,
including its absorption and emission properties, and the influence of solvent polarity on these
characteristics. The information presented herein is intended to support researchers and
professionals in leveraging the unique optical properties of this dye in various applications,
from materials science to potential roles in drug development and bio-imaging.

Core Photophysical Properties

The photophysical behavior of Disperse Red 19 is dictated by its electronic structure, which
gives rise to distinct absorption and emission features. In ethanolic solution, the dye exhibits
two primary absorption bands and corresponding fluorescence emission bands.
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Absorption and Emission Spectra in Ethanol

In ethanol, Disperse Red 19 displays two absorption maxima (Amax) at approximately 285 nm
and 495 nm.[1][2] The peak at 285 nm is attributed to a Tt — 11* transition, while the peak at
495 nm is assigned to an n — TT* transition.[1]

Upon excitation, the molecule relaxes to the ground state via fluorescence, emitting light at
longer wavelengths. The corresponding fluorescence emission maxima (Aem) in ethanol are
observed at 324 nm and 640 nm.[1][2] The significant difference between the absorption and
emission maxima, known as the Stokes shift, is 39 nm for the UV band and a more substantial
145 nm for the visible band.[1][2]

Quantitative Photophysical Parameters

A key parameter for quantifying light absorption is the molar extinction coefficient (€), which is a
measure of how strongly a chemical species absorbs light at a given wavelength. For Disperse
Red 19, a molar extinction coefficient of 23,000 M~* cm~1! has been reported at its absorption
maximum of 495 nm.

While specific values for the fluorescence quantum yield (®f) and excited-state lifetime (1) for
Disperse Red 19 are not readily available in the reviewed literature, these parameters are
crucial for a complete understanding of its photophysical profile. The quantum yield represents
the efficiency of the fluorescence process, while the lifetime describes the average time the
molecule spends in the excited state before returning to the ground state. Further experimental
investigation is required to determine these values definitively.

Table 1: Summary of Photophysical Data for Disperse Red 19 in Ethanol
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Parameter Value Reference

Absorption Maxima (Amax) 285 nm, 495 nm [1112]

Molar Extinction Coefficient ()
23,000 Mt cm™?

at 495 nm
Fluorescence Emission
. 324 nm, 640 nm [1][2]
Maxima (Aem)
Stokes Shift 39 nm, 145 nm [1][2]

Fluorescence Quantum Yield

(®f)

Data not available

Excited-State Lifetime (1) Data not available

Solvatochromism: The Influence of Solvent Polarity

Disperse Red 19 is known to exhibit solvatochromism, a phenomenon where the color of a
solution changes with the polarity of the solvent. This effect arises from differential solvation of
the ground and excited electronic states of the dye molecule. Studies on the nonlinear optical
(NLO) properties of Disperse Red 19 in four different polarity solvents indicate a significant
influence of the solvent environment on its electronic transitions. However, a detailed
guantitative dataset on the solvatochromic shifts of its absorption and emission spectra, as well
as the impact on quantum yield and lifetime, is not currently available in the public domain.

Generally, for azo dyes, an increase in solvent polarity can lead to a bathochromic (red) shift in
the absorption and emission spectra. This is due to the stabilization of the more polar excited
state relative to the ground state. A comprehensive investigation across a range of solvents
with varying polarities would be necessary to fully characterize the solvatochromic behavior of
Disperse Red 19.

Experimental Protocols

The following sections outline the general experimental methodologies for determining the key
photophysical parameters of a dye like Disperse Red 19.

Sample Preparation
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» Solvent Selection: A range of spectroscopic grade solvents with varying polarities (e.qg.,
cyclohexane, toluene, dichloromethane, acetone, ethanol, methanol, acetonitrile, dimethyl
sulfoxide) should be selected.

o Stock Solution Preparation: A concentrated stock solution of Disperse Red 19 is prepared in
a suitable solvent in which it is highly soluble (e.g., acetone or ethanol).

o Working Solutions: A series of dilute working solutions are prepared from the stock solution
for each solvent to be tested. The concentration should be adjusted to have an absorbance
in the range of 0.1 to 0.8 at the absorption maximum to ensure linearity for absorption
measurements and to minimize inner filter effects in fluorescence measurements.

Absorption Spectroscopy

e Instrumentation: A dual-beam UV-Vis spectrophotometer is used to record the absorption
spectra.

o Measurement: The absorption spectrum of each sample is recorded over a relevant
wavelength range (e.g., 250-700 nm) using a 1 cm path length quartz cuvette. A solvent
blank is used as a reference.

o Data Analysis: The wavelengths of maximum absorbance (Amax) are determined. The molar
extinction coefficient (¢€) is calculated using the Beer-Lambert law (A = €cl), where A is the
absorbance, c is the molar concentration, and | is the path length.

Fluorescence Spectroscopy

¢ Instrumentation: A spectrofluorometer equipped with a suitable excitation source (e.g., a
Xenon lamp) and a sensitive detector is required.

¢ Measurement:

o Emission Spectra: The sample is excited at its absorption maximum (e.g., 495 nm), and
the fluorescence emission spectrum is recorded over a longer wavelength range (e.qg.,
510-800 nm).

o Excitation Spectra: The emission wavelength is fixed at the maximum of the fluorescence
band, and the excitation wavelength is scanned to record the excitation spectrum.
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Data Analysis: The wavelengths of maximum fluorescence emission (Aem) are determined.

Fluorescence Quantum Yield Determination (Relative
Method)

Standard Selection: A well-characterized fluorescent standard with a known quantum yield
and absorption/emission in a similar spectral region is chosen (e.g., Rhodamine 6G in
ethanol, ®f = 0.95).

Measurement: The absorption and fluorescence spectra of both the Disperse Red 19
solution and the standard solution are measured under identical experimental conditions
(excitation wavelength, slit widths). The absorbance of both solutions at the excitation
wavelength should be kept low and nearly identical.

Calculation: The quantum yield of the sample (®f,sample) is calculated using the following
equation: ®f,sample = ®f,std * (I_sample / |_std) * (A_std / A_sample) * (n_sample / n_std)?2
where | is the integrated fluorescence intensity, A is the absorbance at the excitation
wavelength, and n is the refractive index of the solvent.

Excited-State Lifetime Measurement

Instrumentation: Time-Correlated Single Photon Counting (TCSPC) is the most common
technique for measuring nanosecond fluorescence lifetimes. This requires a pulsed light
source (e.g., a picosecond laser diode or a pulsed LED) and a high-speed detector.

Measurement: The sample is excited with the pulsed source, and the arrival times of the
emitted photons are recorded relative to the excitation pulse. This process is repeated to
build up a histogram of photon arrival times, which represents the fluorescence decay profile.

Data Analysis: The fluorescence decay curve is fitted to an exponential function (or a sum of
exponentials for more complex decays) to extract the excited-state lifetime (1). The quality of
the fit is assessed by statistical parameters such as chi-squared (x?).

Visualizations
Experimental Workflow
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Experimental Workflow for Photophysical Characterization
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Solvatochromic Effect on Electronic Energy Levels

. Note: In polar solvents, the excited state is often more stabilized than the ground state,
Ground State (So) Ground State (So) Excited State (S1) leading to a smaller energy gap (red shift) for both absorption and emission.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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